Cas no 216317-65-6 (1,3-Butanedione, 1-(6-chloro-3-pyridinyl)-4,4,4-trifluoro-)

• Product Name: 1,3-Butanedione, 1-(6-chloro-3-pyridinyl)-4,4,4-trifluoro-
• CAS No: 216317-65-6
• MF: C₉H₅ClF₃NO₂
• MW: 251.589711904526
• CID: 1402710
• PubChem ID: 15411123
• Update Time: 2025-09-19

1,3-Butanedione, 1-(6-chloro-3-pyridinyl)-4,4,4-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 1-(6-chloro-3-pyridinyl)-4,4,4-trifluoro-
• 216317-65-6
• SCHEMBL8099539
• RQOQIPRFUYGYHK-UHFFFAOYSA-N
• F79426
• 1-(6-chloro-3-pyridinyl)-4,4,4-trifluoro-1,3-butanedione
• CS-0433491
• 1-(6-chloropyridin-3-yl)-4,4,4-trifluorobutane-1,3-dione
• 6-Chloro-3-(trifluoroacetylaceto)pyridine

• Inchi： 1S/C9H5ClF3NO2/c10-8-2-1-5(4-14-8)6(15)3-7(16)9(11,12)13/h1-2,4H,3H2
• InChI Key： RQOQIPRFUYGYHK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(CC(C(F)(F)F)=O)=O

Computed Properties

• Exact Mass: 250.99615
• Monoisotopic Mass: 250.9960906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47Ų

Experimental Properties

• PSA: 47.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones